An In-depth Technical Guide to 6-bromo-N-methylpyridin-2-amine: A Versatile Building Block in Medicinal Chemistry
An In-depth Technical Guide to 6-bromo-N-methylpyridin-2-amine: A Versatile Building Block in Medicinal Chemistry
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 6-bromo-N-methylpyridin-2-amine, a key heterocyclic building block in modern medicinal chemistry. This document details its chemical structure, physicochemical properties, synthesis, and applications, with a particular focus on its role in the development of kinase inhibitors for targeted therapies.
Core Molecular Data
6-bromo-N-methylpyridin-2-amine is a substituted pyridine derivative with a bromine atom at the 6-position and a methylamino group at the 2-position. This unique arrangement of functional groups makes it a valuable synthon for the construction of complex molecular architectures.
Chemical Structure and Identifiers
The chemical structure and key identifiers of 6-bromo-N-methylpyridin-2-amine are summarized in the table below.
| Identifier | Value |
| IUPAC Name | 6-bromo-N-methylpyridin-2-amine |
| CAS Number | 89026-79-9[1] |
| Molecular Formula | C₆H₇BrN₂[1] |
| Molecular Weight | 187.04 g/mol |
| SMILES | CNc1cccc(Br)n1 |
| InChI | InChI=1S/C6H7BrN2/c1-8-6-4-2-3-5(7)9-6/h2-4H,1H3,(H,8,9) |
| Synonyms | (6-Bromopyridin-2-yl)methylamine, 2-(Methylamino)-6-bromopyridine[1] |
Physicochemical Properties
A summary of the known and predicted physicochemical properties of 6-bromo-N-methylpyridin-2-amine is presented below, providing essential data for its handling, storage, and use in chemical reactions.
| Property | Value |
| Appearance | White to off-white solid |
| Melting Point | 62-63 °C |
| Boiling Point (Predicted) | 271.9 ± 25.0 °C |
| Density (Predicted) | 1.581 ± 0.06 g/cm³ |
| pKa (Predicted) | 3.20 ± 0.10 |
| Storage Conditions | 2-8°C |
Synthesis of 6-bromo-N-methylpyridin-2-amine
The synthesis of 6-bromo-N-methylpyridin-2-amine can be achieved through the direct aminomethylation of 2,6-dibromopyridine. The following protocol is adapted from a procedure for the synthesis of related alkylaminopyridines.[2]
Experimental Protocol: Synthesis from 2,6-Dibromopyridine
Objective: To synthesize 6-bromo-N-methylpyridin-2-amine via nucleophilic aromatic substitution of 2,6-dibromopyridine with methylamine.
Materials:
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2,6-Dibromopyridine
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Methylamine (solution in a suitable solvent, e.g., THF or ethanol)
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Pressure tube
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Solvent for extraction (e.g., ethyl acetate)
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Drying agent (e.g., anhydrous magnesium sulfate)
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Silica gel for column chromatography
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Solvents for chromatography (e.g., hexanes and ethyl acetate)
Procedure:
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In a pressure tube, combine 2,6-dibromopyridine (1.0 eq.) and a solution of methylamine (a molar excess, e.g., 2-3 eq.).
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Seal the pressure tube and heat the reaction mixture to a high temperature (e.g., 150-180°C) for several hours to days. The reaction should be monitored by Thin Layer Chromatography (TLC) to determine completion.
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After the reaction is complete, cool the mixture to room temperature.
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Transfer the reaction mixture to a separatory funnel and dilute with water and an organic solvent such as ethyl acetate.
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Extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
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Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 6-bromo-N-methylpyridin-2-amine.
Characterization: The final product should be characterized by ¹H NMR and ¹³C NMR spectroscopy and mass spectrometry to confirm its identity and purity.
Applications in Drug Discovery and Development
6-bromo-N-methylpyridin-2-amine is a valuable building block in the synthesis of complex organic molecules, particularly in the field of medicinal chemistry. The presence of a bromine atom provides a handle for further functionalization through various cross-coupling reactions, most notably the Suzuki-Miyaura coupling. The methylamino group can participate in hydrogen bonding interactions with biological targets.
Role as a Scaffold for Kinase Inhibitors
Kinase inhibitors are a major class of targeted therapies for cancer and other diseases. The aminopyridine scaffold, present in 6-bromo-N-methylpyridin-2-amine, is a common feature in many kinase inhibitors as it can mimic the hydrogen bonding interactions of the adenine region of ATP in the kinase hinge region.
The general strategy for utilizing 6-bromo-N-methylpyridin-2-amine in the synthesis of kinase inhibitors involves a Suzuki-Miyaura cross-coupling reaction to introduce an aryl or heteroaryl group at the 6-position. This newly introduced group can then be further modified to optimize binding to the target kinase.
Key Reaction: The Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide. It is a powerful tool for the formation of carbon-carbon bonds.
Generalized Experimental Protocol: Suzuki-Miyaura Coupling of 6-bromo-N-methylpyridin-2-amine
Objective: To synthesize a 6-aryl-N-methylpyridin-2-amine derivative via a Suzuki-Miyaura coupling reaction.
Materials:
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6-bromo-N-methylpyridin-2-amine
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Arylboronic acid or arylboronic ester
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Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)
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Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)
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Solvent system (e.g., 1,4-dioxane/water, toluene/ethanol/water, DMF)
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Inert atmosphere (Argon or Nitrogen)
Procedure:
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In a reaction vessel, combine 6-bromo-N-methylpyridin-2-amine (1.0 eq.), the arylboronic acid or ester (1.1-1.5 eq.), and the base (2.0-3.0 eq.).
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Add the palladium catalyst (typically 1-5 mol%).
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Add the degassed solvent system.
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Heat the reaction mixture under an inert atmosphere with stirring for several hours. The reaction progress should be monitored by TLC or LC-MS.
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Upon completion, cool the reaction mixture to room temperature.
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Perform an aqueous work-up by diluting the reaction mixture with water and an organic solvent.
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Separate the organic layer, wash with brine, and dry over an anhydrous drying agent.
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Concentrate the organic layer under reduced pressure.
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Purify the crude product by flash column chromatography or recrystallization.
Caption: Generalized Suzuki-Miyaura coupling workflow.
Targeting Cellular Signaling Pathways
Derivatives of 6-bromo-N-methylpyridin-2-amine have the potential to inhibit various protein kinases involved in critical cellular signaling pathways that are often dysregulated in diseases like cancer. One such key pathway is the Mitogen-Activated Protein Kinase (MAPK) pathway.
The MAPK pathway is a cascade of protein kinases that relays extracellular signals to the cell nucleus to regulate processes such as cell proliferation, differentiation, and survival.[3] Mutations in components of this pathway, such as RAF and MEK kinases, can lead to uncontrolled cell growth and tumor formation.
Caption: Simplified MAPK signaling pathway and potential points of inhibition.
Conclusion
6-bromo-N-methylpyridin-2-amine is a strategically important building block for the synthesis of biologically active molecules, particularly kinase inhibitors. Its well-defined structure and the reactivity of its functional groups allow for the systematic development of novel therapeutic agents. The synthetic protocols and application frameworks provided in this guide serve as a valuable resource for researchers in the field of drug discovery and development, facilitating the exploration of new chemical space and the design of next-generation targeted therapies.
